![molecular formula C11H12N2OS B1269044 N-[(4-methoxyphenyl)methyl]-1,3-thiazol-2-amine CAS No. 384858-14-4](/img/structure/B1269044.png)
N-[(4-methoxyphenyl)methyl]-1,3-thiazol-2-amine
Cat. No. B1269044
Key on ui cas rn:
384858-14-4
M. Wt: 220.29 g/mol
InChI Key: YEBFQWDWWRXAOH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09346798B2
Procedure details
N-(4-methoxybenzyl)thiazol-2-amine (INTERMEDIATE W) was prepared in a manner analogous to INTERMEDIATE A wherein 1,2,4-thiadiazol-5-amine was replaced with thiazole-2-amine
Name
Identifiers
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REACTION_CXSMILES
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CO[C:3]1[CH:15]=[C:14]([O:16][CH3:17])[CH:13]=[CH:12][C:4]=1[CH2:5][NH:6][C:7]1[S:11]N=[CH:9][N:8]=1.S1C(N)=N[CH:20]=N1.S1C=CN=C1N>>[CH3:17][O:16][C:14]1[CH:13]=[CH:12][C:4]([CH2:5][NH:6][C:7]2[S:11][CH:20]=[CH:9][N:8]=2)=[CH:3][CH:15]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COC1=C(CNC2=NC=NS2)C=CC(=C1)OC
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S1N=CN=C1N
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S1C(=NC=C1)N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC1=CC=C(CNC=2SC=CN2)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
